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Compound of Interest

Compound Name: Carbon diselenide

Cat. No.: B3053059

For Researchers, Scientists, and Drug Development Professionals

Carbon diselenide (CSez), a selenium analogue of carbon disulfide, is a linear molecule with
the chemical formula CSez. First synthesized in 1936, this yellow-orange, pungent liquid has
garnered interest in various fields, particularly as a precursor in the synthesis of organic
conductors and superconductors. This technical guide provides an in-depth exploration of the
discovery and seminal synthesis of carbon diselenide, alongside a more contemporary
synthetic approach. Detailed experimental protocols, quantitative data, and workflow
visualizations are presented to facilitate a comprehensive understanding for researchers and
professionals in the chemical and pharmaceutical sciences.

Discovery and First Synthesis by Grimm and
Metzger (1936)

Carbon diselenide was first successfully synthesized and characterized by H. G. Grimm and

H. Metzger in 1936. Their pioneering work involved the high-temperature reaction of hydrogen
selenide (H2Se) with carbon tetrachloride (CCls). The synthesis was a significant achievement,
expanding the understanding of selenium chemistry.

Experimental Protocol: Grimm and Metzger Synthesis

The inaugural synthesis of carbon diselenide was carried out by passing a mixture of
hydrogen selenide and carbon tetrachloride vapor through a heated tube. The reaction
proceeds as follows:
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2H2Se + CCls — CSe2 + 4HCI

A detailed breakdown of the experimental parameters, as described in their original publication,
is provided below.

Parameter Value
Reactants

Hydrogen Selenide (H2Se) Gaseous
Carbon Tetrachloride (CCla) Vapor

Reaction Conditions

Temperature 500 °C

Catalyst None

Reaction Vessel Hot tube

Carrier Gas Nitrogen stream
Product

Carbon Diselenide (CSez2) Yellow-orange liquid

Detailed Methodology:

A stream of dry nitrogen gas was saturated with carbon tetrachloride vapor. This gas mixture
was then combined with a stream of hydrogen selenide gas. The combined gaseous reactants
were passed through a glass or porcelain tube heated to 500 °C. The volatile products were
then passed through a condenser to liquefy the carbon diselenide, which was collected as a
crude product. Purification was achieved through distillation.

A Modern Approach: Synthesis from Selenium and
Dichloromethane

A more contemporary and commonly cited method for the synthesis of carbon diselenide
involves the reaction of elemental selenium with dichloromethane (CH2Clz) vapor at elevated
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temperatures.[1] This method avoids the use of the highly toxic and foul-smelling hydrogen
selenide gas.

The balanced chemical equation for this reaction is:

2Se + CH2Cl2 —» CSez + 2HCI

Experimental Protocol: Modern Synthesis

This synthesis involves passing dichloromethane vapor over heated selenium powder. The key
experimental parameters are summarized below.

Parameter Value
Reactants

Selenium (Se) Powder
Dichloromethane (CH2Clz2) Vapor

Reaction Conditions

Temperature 550-600 °C

Reaction Vessel Vycor flask

Carrier Gas Dry Nitrogen

Product

Carbon Diselenide (CSez2) Yellow-orange oily liquid

Detailed Methodology:

A dry stream of nitrogen gas is passed through a bubbler containing dichloromethane to create
a saturated vapor. This gas mixture is then introduced into a Vycor flask containing selenium
powder, which is heated to between 550 and 600 °C. The crude carbon diselenide product
precipitates in a receiver equipped with a Liebig condenser. For purification, the cooling of the
condenser is stopped, and the liquid is forced with steam into a cooled flask, separated from
the aqueous layer, and dried over calcium chloride. Final purification is achieved by distillation
at 46 °C under a reduced pressure of 50 mm Hg in a fractionating column.[2]
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Experimental Workflows

To visually represent the synthetic processes, the following diagrams illustrate the experimental
workflows for both the historical and modern synthesis of carbon diselenide.
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Modern Synthesis of Carbon Diselenide.

Physicochemical Properties and Characterization

Carbon diselenide is a well-characterized compound. A summary of its key physical properties
is provided in the table below.

Property Value

Molecular Formula CSe2

Molar Mass 169.93 g/mol

Appearance Yellow-orange oily liquid[1]
Odor Pungent[1]

Density 2.6824 g/cm3 at 20 °C
Melting Point -43.7 °C

Boiling Point 125.5°C

Solubility in Water Insoluble[1]

Solubility in Organic Solvents Soluble in organic solvents[1]

Characterization of carbon diselenide can be performed using various spectroscopic
techniques:

« Infrared (IR) Spectroscopy: The linear structure of CSez gives rise to characteristic
vibrational modes that can be observed by IR spectroscopy.

e Raman Spectroscopy: Raman spectroscopy is another valuable tool for probing the
vibrational modes of the CSe2 molecule.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: 7’Se and 3C NMR spectroscopy can be
used to confirm the structure and purity of carbon diselenide.
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Safety Considerations

Carbon diselenide is a toxic compound and should be handled with extreme caution in a well-
ventilated fume hood. It has a high vapor pressure, and inhalation of its vapors should be
avoided. The compound is also reported to have an extremely offensive odor, a factor that led
to the evacuation of a village during its initial synthesis in 1936.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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